Cas no 1439896-54-4 (1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid)

• Product Name: 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid
• CAS No: 1439896-54-4
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• CID: 5150748
• Update Time: 2025-06-09

1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid
• 1-(3-(TRIFLUOROMETHYL)BENZYL)-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• 1H-Imidazole-2-carboxylic acid, 1-[[3-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C12H9F3N2O2/c13-12(14,15)9-3-1-2-8(6-9)7-17-5-4-16-10(17)11(18)19/h1-6H,7H2,(H,18,19)
• InChI Key： VIVLWZCJNBNISG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N(CC2=CC=CC(C(F)(F)F)=C2)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid

Introduction to 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid (CAS No. 1439896-54-4)

1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid, identified by its CAS number 1439896-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazole carboxylic acid class, a structural motif known for its broad utility in drug discovery and development. The presence of a 4rifluoromethyl substituent in the phenyl ring and the carboxylic acid functionality at the 2-position of the imidazole core contribute to its unique chemical properties and potential biological activities.

The imidazole scaffold is a privileged structure in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. Imidazole derivatives have been extensively studied for their pharmacological effects, including antifungal, antiviral, and anticancer properties. The specific substitution pattern in 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid enhances its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of promising candidates like 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid for various therapeutic applications. The 4rifluoromethyl group, in particular, is a well-documented pharmacophore that can modulate the electronic properties of adjacent functional groups, influencing both binding affinity and metabolic stability. This feature makes it an attractive moiety for designing molecules with enhanced bioavailability and target specificity.

In the context of drug discovery, 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid has been explored as a potential scaffold for developing inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. For instance, studies have suggested its utility in modulating kinases and other enzymes involved in cancer progression. The carboxylic acid functionality at the 2-position of the imidazole ring provides a site for further derivatization, allowing chemists to tailor the molecule’s properties for specific biological outcomes.

The synthesis of 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include functional group interconversions, such as halogenation and nucleophilic substitution reactions, to introduce the desired substituents at strategic positions. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The biological evaluation of 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated its ability to interact with specific protein targets, suggesting efficacy in models of inflammation and neurodegenerative diseases. The fluorine atom in the 4rifluoromethyl group plays a crucial role in these interactions by enhancing binding affinity through dipole-dipole interactions and modulating hydrophobicity.

From a medicinal chemistry perspective, 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid exemplifies how structural modifications can fine-tune molecular properties to optimize drug-like characteristics. Key parameters such as solubility, permeability, and metabolic stability are critical determinants of a compound’s success in clinical trials. The unique combination of functional groups in this molecule makes it a versatile tool for addressing multiple challenges simultaneously.

The role of computational modeling in understanding the behavior of 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets at an atomic level. These computational approaches complement experimental data by predicting binding modes, energetics, and dynamic behavior, thereby accelerating the drug discovery process.

In conclusion, 1-[3-(4rifluoromethyl)phenyl]methyl-1H-imidazole-2-carboxylic acid (CAS No. 1439896-54-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable asset for designing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.